N1-Cyclohexyl-N1-ethyl-4-fluorobenzene-1,2-diamine
Overview
Description
Scientific Research Applications
Synthesis and Photophysical Properties
A study explored the synthesis and photophysical properties of water-soluble sulfonato-Salen-type Schiff bases derived from various diamines, including cyclohexanediamine. These compounds exhibit strong UV/Vis-absorption and fluorescence, making them useful as fluorescence sensors for Cu2+ in water and living cells, highlighting their potential in environmental monitoring and biomedical imaging (Li Zhou et al., 2012).
Chemical Derivatization of Electrode Surfaces
Another research focused on the derivatization of electrode surfaces using derivatives of N,N,N',N'-tetraalkyl-1,4-benzenediamine. These modifications enhance the electrochemical properties of electrodes, suggesting applications in electrochemical sensors and devices (R. M. Buchanan et al., 1983).
Liquid Crystal Mixtures
Research into fluorinated liquid crystal mixtures investigated the physical properties of compounds structurally similar to the target molecule. These studies help understand the dielectric and elastic constants of liquid crystal mixtures, contributing to the development of advanced display technologies (Heng Ma et al., 2013).
Anticancer Catalysts
A series of neutral pseudo-octahedral RuII sulfonamidoethylenediamine complexes were synthesized and characterized, with a focus on their catalytic efficiency in the reduction of NAD+ by formate. These complexes also exhibited antiproliferative activity towards ovarian cancer cells, suggesting potential applications in cancer therapy (Feng Chen et al., 2018).
Properties
IUPAC Name |
1-N-cyclohexyl-1-N-ethyl-4-fluorobenzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21FN2/c1-2-17(12-6-4-3-5-7-12)14-9-8-11(15)10-13(14)16/h8-10,12H,2-7,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JABDYRBSDOBBKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)C2=C(C=C(C=C2)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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